Cas no 89735-30-8 (1,2-Benzenediol, 4-fluoro-5-(hydroxymethyl)-)

• Product Name: 1,2-Benzenediol, 4-fluoro-5-(hydroxymethyl)-
• CAS No: 89735-30-8
• MF: C₇H₇FO₃
• MW: 158.127085924149
• CID: 590965
• PubChem ID: 71325885
• Update Time: 2025-04-19

1,2-Benzenediol, 4-fluoro-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-fluoro-5-(hydroxymethyl)-
• 4-fluoro-5-(hydroxymethyl)benzene-1,2-diol
• DTXSID30755152
• 89735-30-8

• Inchi： 1S/C7H7FO3/c8-5-2-7(11)6(10)1-4(5)3-9/h1-2,9-11H,3H2
• InChI Key： RMVVYWAHGBJBTI-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1CO)O)O

Computed Properties

• Exact Mass: 158.03792224g/mol
• Monoisotopic Mass: 158.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols